Cas no 1805103-62-1 (6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine)

• Product Name: 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine
• CAS No: 1805103-62-1
• MF: C₇H₄Br₂F₃N
• MW: 318.916570663452
• CID: 4900187
• Update Time: 2025-11-07

6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine
• 6-Bromo-2-bromomethyl-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4Br2F3N/c8-3-5-4(7(10,11)12)1-2-6(9)13-5/h1-2H,3H2
• InChI Key： MKVWQLWZWGQYOX-UHFFFAOYSA-N
• SMILES： BrCC1C(C(F)(F)F)=CC=C(N=1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 3.4
• Topological Polar Surface Area: 12.9

Additional information on 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine

Introduction to 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805103-62-1)

6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine, with the CAS number 1805103-62-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class, characterized by a six-membered heterocyclic ring containing a nitrogen atom, which makes it a versatile scaffold for synthesizing various bioactive molecules. The presence of multiple functional groups, including bromo and bromomethyl substituents, as well as a trifluoromethyl group, enhances its reactivity and utility in medicinal chemistry.

The bromomethyl group at the 2-position of the pyridine ring is particularly noteworthy, as it serves as a reactive handle for further functionalization through nucleophilic substitution reactions. This feature allows chemists to easily introduce other pharmacophores or linkers, making the compound an invaluable intermediate in drug discovery pipelines. Additionally, the trifluoromethyl group at the 3-position contributes to the lipophilicity and metabolic stability of potential derivatives, which are critical factors in optimizing drug candidates for clinical efficacy.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with enhanced pharmacokinetic properties. The structural motifs present in 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine align well with this trend, as they provide a robust platform for designing molecules that target various biological pathways. For instance, pyridine derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression. The bromomethyl group can be selectively modified to attach small molecules that disrupt signaling cascades or modulate protein-protein interactions.

One of the most compelling aspects of this compound is its role in synthesizing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. By leveraging the reactivity of the bromomethyl group, researchers can construct scaffolds that mimic natural substrates or inhibit kinase activity through allosteric binding. The trifluoromethyl group further enhances binding affinity by improving hydrophobic interactions with the enzyme's active site.

Recent studies have highlighted the utility of 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine in developing small-molecule inhibitors of tyrosine kinases. These kinases are overexpressed in many cancers and are considered attractive therapeutic targets. The ability to introduce diverse functional groups via the bromomethyl handle allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability—key parameters that determine drug efficacy and safety. Moreover, the electron-withdrawing nature of the trifluoromethyl group can modulate electronic properties, influencing both binding affinity and selectivity.

The agrochemical sector has also benefited from the versatility of this compound. Pyridine derivatives are widely used in pesticides and herbicides due to their ability to interact with biological targets in pests and weeds. The presence of both bromo and bromomethyl groups provides multiple sites for derivatization, enabling chemists to design molecules with tailored biological activities. For example, incorporating heterocyclic rings or other bioisosteres into the pyridine core can enhance potency while minimizing off-target effects.

Advances in computational chemistry have further accelerated the development of novel derivatives based on 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine. Molecular modeling techniques allow researchers to predict how different substituents will affect binding affinity and selectivity before conducting costly wet-lab experiments. This high-throughput virtual screening approach has been instrumental in identifying lead compounds for further optimization. The combination of experimental synthesis and computational modeling provides a powerful pipeline for discovering new bioactive molecules.

The synthetic utility of this compound extends beyond pharmaceuticals and agrochemicals. It serves as a key intermediate in producing dyes, ligands for metal-organic frameworks (MOFs), and other specialty chemicals. The ability to functionalize multiple positions on the pyridine ring allows for diverse chemical transformations, making it a valuable building block in organic synthesis. Researchers often employ palladium-catalyzed cross-coupling reactions to introduce new functionalities at specific positions, expanding the library of possible derivatives.

In conclusion, 6-Bromo-2-(bromomethyl)-3-(trifluoromethyl)pyridine (CAS No. 1805103-62-1) is a multifaceted compound with broad applications across multiple industries. Its unique structural features make it an excellent scaffold for developing drugs targeting various diseases, particularly cancers and inflammatory disorders. The reactivity provided by the bromomethyl group combined with the lipophilicity-enhancing effects of the trifluoromethyl group positions this compound as a cornerstone in medicinal chemistry research. As scientific understanding progresses, new applications and derivatives are likely to emerge, further solidifying its importance in synthetic chemistry.